Cas no 99112-29-5 (19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI))

• Product Name: 19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
• CAS No: 99112-29-5
• MF: C₃₀H₄₂O₄
• MW: 466.652089595795
• CID: 804920
• PubChem ID: 24893424
• Update Time: 2025-04-19

19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-4-en-20-yne-3,17-diol,17-acetate 3-cyclopentanepropanoate, (3a,17a)- (9CI)
• Norethisterone acetate 3-cyclopentylpropionate
• DTXSID50912861
• Neacpp
• 99112-29-5
• 17-(Acetyloxy)-19-norpregn-2-en-20-yn-1-yl 3-cyclopentylpropanoate
• [(1S,5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate
• [(5R,8R,9S,13S,14S,17R)-17-acetyloxy-17-ethynyl-13-methyl-4,5,6,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-1-yl] 3-cyclopentylpropanoate

• Inchi： 1S/C30H42O4/c1-4-30(34-20(2)31)19-17-25-23-14-13-22-10-7-11-26(28(22)24(23)16-18-29(25,30)3)33-27(32)15-12-21-8-5-6-9-21/h1,7,11,21-26,28H,5-6,8-10,12-19H2,2-3H3/t22-,23+,24-,25-,26?,28?,29-,30-/m0/s1
• InChI Key： UKRBBAYWDWAZQF-PPFNNMHVSA-N
• SMILES： O(C(C)=O)[C@@]1(C#C)CC[C@H]2[C@@H]3CC[C@@H]4CC=CC(C4[C@H]3CC[C@@]21C)OC(CCC1CCCC1)=O

Computed Properties

• Exact Mass: 466.308
• Monoisotopic Mass: 466.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 534.2°Cat760mmHg
• Flash Point: 257.4°C
• Refractive Index: 1.55